Cas no 65128-45-2 (1,4-Bis(heptyloxy)benzene)

• Product Name: 1,4-Bis(heptyloxy)benzene
• CAS No: 65128-45-2
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 501381
• PubChem ID: 4538012
• Update Time: 2025-04-19

1,4-Bis(heptyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(heptyloxy)-
• 1,4-DI(HEPTYLOXY)BENZENE
• 1,4-diheptoxybenzene
• 1,4-bis(heptyloxy)benzene
• 1,4-bis-heptyloxy-benzene
• 1,4-Bis-heptyloxy-benzol
• 1,4-di-(n-heptyloxy)benzene
• 1,4-diheptyloxybenzene
• AC1NCQTI
• CTK5C2229
• p-bis(heptyloxy)benzene
• SBB060713
• DTXSID50404054
• 1,4-di-n-heptoxybenzene
• 65128-45-2
• SCHEMBL11322082
• AKOS005382656
• 1,4-Bis(heptyloxy)benzene

• Inchi： 1S/C20H34O2/c1-3-5-7-9-11-17-21-19-13-15-20(16-14-19)22-18-12-10-8-6-4-2/h13-16H,3-12,17-18H2,1-2H3
• InChI Key： JOCJNJPMMBGQCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

1,4-Bis(heptyloxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers